Cas no 191021-93-9 (5-Chrysenecarboxylic Acid Ethyl Ester)

• Product Name: 5-Chrysenecarboxylic Acid Ethyl Ester
• CAS No: 191021-93-9
• Molecular Formula: C₂₁H₁₆O₂
• Molecular Weight: 300.351
• CID: 3852300
• PubChem ID: 11781560

5-Chrysenecarboxylic Acid Ethyl Ester Properties

Names and Identifiers

• 5-Chrysenecarboxylic acid, ethyl ester
• 5-Chrysenecarboxylic Acid Ethyl Ester
• 5-ChrysenecarboxylicAcidEthylEster
• 191021-93-9
• Ethyl Chrysene-5-carboxylate
• starbld0026580

• InChIKey： RRTQROCKXUUQFV-UHFFFAOYSA-N
• Inchi： InChI=1S/C21H16O2/c1-2-23-21(22)19-13-15-8-4-5-9-16(15)18-12-11-14-7-3-6-10-17(14)20(18)19/h3-13H,2H2,1H3
• SMILES： O=C(OCC)c3cc4c(c2c3c1ccccc1cc2)cccc4

Computed Properties

• Exact Mass: 300.115029749Da
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 300.115029749Da
• Heavy Atom Count: 23
• Complexity: 432
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Boiling Point: 503.5±19.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.3 mmHg at 25°C
• Flash Point: 229.1±6.2 °C
• Density: 1.2±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Chrysenes